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Compound of Interest

Compound Name: Tetrapotassium hexacyanoferrate

Cat. No.: B1242098 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of

tetrapotassium hexacyanoferrate, also known as potassium ferrocyanide, in a range of

solvents. This document is intended to be a valuable resource for researchers, scientists, and

professionals in drug development who require precise solubility data and detailed

experimental protocols for their work. The information is presented in a clear and structured

format to facilitate easy comparison and application.

Quantitative Solubility Data
The solubility of tetrapotassium hexacyanoferrate is highly dependent on the solvent and

temperature. The following tables summarize the available quantitative data.

Solubility in Water
Tetrapotassium hexacyanoferrate is highly soluble in water, and its solubility increases

significantly with temperature. The data presented here pertains to the trihydrate form

(K₄[Fe(CN)₆]·3H₂O), which is the common commercially available form.
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Temperature (°C) Solubility ( g/100 g of solvent)

0 14.3[1]

10 20[1]

12 27 ( g/100 mL)[2]

20 28.9 ( g/100 mL)[3][4]

25 32.97[1]

30 35.1[1]

50 48.4[1]

70 61.8[1]

99.6 74.3[1]

Solubility in Organic and Other Solvents
Tetrapotassium hexacyanoferrate is generally considered insoluble or sparingly soluble in

most organic solvents.
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Solvent Temperature (°C)
Solubility ( g/100 g of
solvent)

Acetone 15 Insoluble[1]

Ethanol (absolute) - Insoluble[1][5]

Ethanol (80%) 20 0.025[1]

Diethyl ether - Practically insoluble[1]

Methanol 15 Insoluble[1]

Methanol 66 0.9[1]

Formamide 25 14.7[1]

Ammonia (liquid) - Insoluble[1]

Aniline - Practically insoluble[1]

Benzonitrile - Practically insoluble[1]

Pyridine - Practically insoluble[1]

Experimental Protocol: Determination of Solubility
by the Gravimetric Method
The following is a detailed methodology for determining the solubility of tetrapotassium
hexacyanoferrate in water at a specific temperature using the gravimetric method. This

method is straightforward and relies on the precise measurement of mass.

Objective: To quantitatively determine the solubility of tetrapotassium hexacyanoferrate
trihydrate in water at a constant temperature.

Materials and Equipment:

Tetrapotassium hexacyanoferrate trihydrate (K₄[Fe(CN)₆]·3H₂O)

Distilled or deionized water
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Thermostatic water bath

Conical flasks with stoppers

Analytical balance (accurate to at least 0.001 g)

Evaporating dishes (pre-weighed)

Pipettes and volumetric flasks

Filter paper and funnel

Drying oven

Desiccator

Procedure:

Preparation of a Saturated Solution:

Place a known volume of distilled water (e.g., 50 mL) into a conical flask.

Bring the flask to the desired temperature in a thermostatic water bath.

Add an excess amount of tetrapotassium hexacyanoferrate to the water with continuous

stirring to ensure the solution becomes saturated. The presence of undissolved crystals at

the bottom of the flask indicates saturation.

Allow the solution to equilibrate at the set temperature for a sufficient period (e.g., 2-4

hours) with intermittent stirring to ensure equilibrium is reached.

Sample Withdrawal and Weighing:

Once equilibrium is established, carefully pipette a known volume (e.g., 10 mL) of the

clear supernatant saturated solution into a pre-weighed evaporating dish. It is crucial to

avoid transferring any undissolved solid. Filtration of the withdrawn sample may be

necessary.
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Weigh the evaporating dish containing the saturated solution to determine the mass of the

solution.

Evaporation and Drying:

Place the evaporating dish in a drying oven set to a temperature that will evaporate the

water without decomposing the salt (e.g., 100-110°C). Tetrapotassium
hexacyanoferrate trihydrate begins to lose its water of crystallization around 60°C and

becomes anhydrous at 100°C.[5][6]

Heat the dish until all the water has evaporated, leaving behind the dry solid residue of

tetrapotassium hexacyanoferrate.

Transfer the evaporating dish to a desiccator to cool to room temperature. This prevents

the hygroscopic anhydrous salt from absorbing atmospheric moisture.

Final Weighing and Calculation:

Once cooled, weigh the evaporating dish with the dry solid residue.

Repeat the drying and cooling steps until a constant mass is achieved, ensuring all water

has been removed.

The mass of the dissolved solute is the final constant mass of the dish and residue minus

the initial mass of the empty dish.

The mass of the solvent (water) is the mass of the solution withdrawn minus the mass of

the dissolved solute.

Calculate the solubility in grams of solute per 100 g of solvent.

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the gravimetric determination of

solubility.
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Caption: Workflow for Gravimetric Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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